2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide

• Molecular Formula: C16H19N5OS
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 2,2-dimethyl-N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide
• InChI: InChI=1S/C16H19N5OS/c1-9-6-7-11(8-12(9)17-14(22)16(3,4)5)13-20-21-10(2)18-19-15(21)23-13/h6-8H,1-5H3,(H,17,22)
• InChI Key: WJMNNGNUXASDPM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C(C)(C)C

Description

2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps, and it has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide is not fully understood. However, it has been shown to interact with specific receptors in the body, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide has several biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, and it has been found to have potential as a treatment for various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide in lab experiments is its high purity and high yield. This makes it an ideal compound for use in drug discovery and other scientific research applications. However, one limitation of using this compound is its cost, which can be a barrier for some researchers.

Future Directions

There are several future directions for the use of 2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide in scientific research. One direction is to further explore its potential as a lead compound for the development of new drugs. Another direction is to investigate its potential as a treatment for specific diseases, such as cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects and limitations for its use in scientific research.
In conclusion, 2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide is a chemical compound that has significant potential for use in scientific research. Its high purity and high yield make it an ideal compound for use in drug discovery and other applications. Further research is needed to fully understand its mechanism of action and to identify potential applications and limitations for its use in scientific research.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide involves several steps. The starting material for the synthesis is 2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline, which is then reacted with 2,2-dimethylpropionic anhydride in the presence of a catalyst to form the final product. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

2,2-dimethyl-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide has several potential applications in scientific research. One of the most promising applications is in the field of drug discovery. This compound has been found to have significant biological activity, and it has been shown to have potential as a lead compound for the development of new drugs.